![molecular formula C12H17N3O B1469097 1-[4-(Dimethylamino)benzoyl]azetidin-3-amine CAS No. 1339571-10-6](/img/structure/B1469097.png)
1-[4-(Dimethylamino)benzoyl]azetidin-3-amine
Overview
Description
1-(4-(Dimethylamino)benzoyl]azetidin-3-amine, also known as 1-(4-DMAB), is an organic compound with a wide range of applications in scientific research. It is a derivative of azetidine, a five-membered heterocyclic compound, and is one of the most important synthetic building blocks for organic synthesis. 1-(4-DMAB) has been used extensively in the synthesis of biologically active compounds and is used as a starting material for the synthesis of a variety of pharmaceuticals, agrochemicals, and specialty chemicals.
Scientific Research Applications
Antimicrobial Agents
The structural moiety of imidazole, which is closely related to the azetidine ring in our compound, is known for its antimicrobial properties . This suggests that “1-[4-(Dimethylamino)benzoyl]azetidin-3-amine” could be synthesized into derivatives that act as potent antimicrobial agents against a variety of pathogens.
Anticancer Therapeutics
Azetidine derivatives have been studied for their antiproliferative effects, particularly in breast cancer cell lines . The compound could be designed to inhibit tubulin assembly, a critical process in cell division, thereby providing a novel approach to cancer treatment.
Tubulin-Destabilising Agents
Continuing from its potential use in cancer therapy, this compound could serve as a tubulin-destabilizing agent. By binding to the colchicine site on tubulin, it may prevent the proper formation of microtubules, essential for cell division .
properties
IUPAC Name |
(3-aminoazetidin-1-yl)-[4-(dimethylamino)phenyl]methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c1-14(2)11-5-3-9(4-6-11)12(16)15-7-10(13)8-15/h3-6,10H,7-8,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZDSFWOOZZGLJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)N2CC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(Dimethylamino)benzoyl]azetidin-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.